4-Bromo-benzene-1,3-disulfonyl chloride

• IUPAC Name: 4-bromobenzene-1,3-disulfonyl chloride
• InChI: InChI=1S/C6H3BrCl2O4S2/c7-5-2-1-4(14(8,10)11)3-6(5)15(9,12)13/h1-3H
• InChI Key: HRXOJCSHTFLNJT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1S(=O)(=O)Cl)S(=O)(=O)Cl)Br
• Molecular Formula: C6H3BrCl2O4S2
• Molecular Weight: 354.0 g/mol
• CAS No.: 117122-41-5

Description

“4-Bromo-benzene-1,3-disulfonyl chloride” is a chemical compound that is a derivative of benzene. It is a complex molecule with bromine and sulfonyl chloride groups attached to the benzene ring. It is used as an activating agent in the synthesis of oligodeoxyribo- and oligoribo- nucleotides in solution.

Synthesis Analysis

The synthesis of “this compound” could involve electrophilic aromatic substitution reactions. In these reactions, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged arenium intermediate. The synthesis could also involve the reaction of bromine on benzene in the presence of Lewis acid catalysts such as aluminium chloride or ferric bromide.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by a benzene ring with bromine and sulfonyl chloride groups attached to it. The molecular formula is C6H4Cl2O4S2.

Chemical Reactions Analysis

The chemical reactions involving “this compound” could include electrophilic aromatic substitution reactions. These reactions involve the electrophile forming a sigma-bond to the benzene ring, generating a positively charged arenium intermediate. Nucleophilic reactions could also occur, where a benzene is attacked by a nucleophile resulting in substitution of hydrogens.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 275.13. It is sensitive to moisture and reacts in water. It has corrosive properties and can cause severe skin burns and eye damage.

Mechanism of Action

The mechanism of action for the reactions involving “4-Bromo-benzene-1,3-disulfonyl chloride” could be electrophilic aromatic substitution. In this mechanism, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged arenium intermediate. Nucleophilic reactions could also occur, where a benzene is attacked by a nucleophile resulting in substitution of hydrogens.

Safety and Hazards

“4-Bromo-benzene-1,3-disulfonyl chloride” is considered hazardous. It is harmful if swallowed and causes severe skin burns and eye damage. It is also harmful to aquatic life.

Future Directions

The future directions for “4-Bromo-benzene-1,3-disulfonyl chloride” could involve its use in the synthesis of other complex molecules. Its use as an activating agent in the synthesis of oligodeoxyribo- and oligoribo- nucleotides in solution suggests potential applications in biochemistry and molecular biology.